Cas no 1564561-07-4 (3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 1564561-07-4
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 5962603
• PubChem ID: 104816509
• Update Time: 2025-10-28

3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid
• 1564561-07-4
• EN300-1966909

• Inchi： 1S/C10H9ClO4/c1-15-9-4-2-3-7(11)6(9)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： CAZLQSXCXMBICA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C(=O)O)=O)OC

Computed Properties

• Exact Mass: 228.0189365g/mol
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid

3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid (CAS No 1564561-07-4): A Comprehensive Overview

The compound 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid, identified by the CAS registry number CAS No 1564561-07-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with chlorine and methoxy groups, connected to a propanoic acid moiety with a ketone group at the 2-position. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the importance of 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid in the context of enzyme inhibition and its potential role in therapeutic interventions. Researchers have explored its ability to inhibit specific kinases, which are crucial targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological studies.

The synthesis of CAS No 1564561-07-4 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by a series of oxidation and coupling reactions to introduce the propanoic acid moiety. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to achieve these goals.

In terms of biological activity, 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid has shown potent inhibitory effects on several enzymes, including tyrosine kinase and cyclooxygenase. These findings suggest its potential as an anti-inflammatory agent or as a component in targeted cancer therapies. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models, further underscoring its therapeutic potential.

The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. Researchers have explored substituent variations on both the phenyl ring and the propanoic acid chain to enhance specific properties such as potency, selectivity, and metabolic stability. These efforts have led to the discovery of several analogs with improved pharmacokinetic profiles.

In conclusion, 3-(2-chloro-6-methoxyphenyl)-2-oxopropanoic acid (CAS No 1564561-07-4) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on its synthesis, biological activity, and pharmacological applications, this molecule continues to be a subject of interest in both academic and industrial settings.